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Compound of Interest

Compound Name: Flufenamic acid-13C6

Cat. No.: B15618089 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of

Flufenamic acid-13C6, ensuring compliance with safety regulations and promoting a secure

laboratory environment. The following procedures are based on established safety data sheets

for Flufenamic acid and its isotopically labeled analogs.

I. Immediate Safety Considerations
Flufenamic acid is classified as a toxic solid.[1][2][3][4] Before handling, it is crucial to be

familiar with its hazard profile.
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Hazard Category Description Primary Precaution

Acute Oral Toxicity Toxic if swallowed.[1][2][3][4]

Do not eat, drink, or smoke

when using this product. Wash

hands thoroughly after

handling.[1][2][4]

Skin Irritation Causes skin irritation.[1][3][4]
Wear protective gloves and

clothing.[2][4]

Eye Irritation
Causes serious eye irritation.

[1][3][4]

Wear eye and face protection.

[2][4]

Respiratory Irritation
May cause respiratory

irritation.[2][4]

Avoid breathing dust. Use only

in a well-ventilated area.[2][4]

In case of accidental exposure, follow these first-aid measures:

If Swallowed: Immediately call a poison center or doctor. Rinse mouth.[1][2][4]

If on Skin: Wash with plenty of soap and water. If irritation occurs, seek medical attention.[1]

[2][4]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and seek medical attention if irritation persists.[1][2][4]

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[2][4]

II. Disposal Protocol
Waste material must be disposed of in accordance with national and local regulations.[1] Do

not dispose of Flufenamic acid-13C6 with household garbage or allow it to reach the sewage

system.[5]

Step 1: Waste Identification and Segregation

Identify the waste as "Toxic Solid, Organic, N.O.S. (Flufenamic acid-13C6)".
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Keep the waste in its original container or a suitable, clearly labeled, and closed container.[1]

[3]

Do not mix Flufenamic acid-13C6 waste with other chemical waste.[1]

Step 2: On-site Waste Accumulation and Storage

Store the waste container in a designated, locked-up area accessible only to authorized

personnel.[1][2][3]

The storage area should be dry and well-ventilated.[1][4]

Step 3: Arrange for Professional Disposal

Contact a licensed, professional waste disposal company for collection and disposal.[3]

Provide the waste disposal company with a copy of the Safety Data Sheet (SDS).

Step 4: Decontamination of Empty Containers

Thoroughly empty all contents from the original container.

The first rinse of the container should be collected and disposed of as hazardous waste.[6]

For highly toxic chemicals, the first three rinses must be collected and disposed of as

hazardous waste.[6]

After thorough rinsing and air-drying, the empty container can be disposed of as non-

hazardous waste, in accordance with institutional protocols.

III. Spill Management
In the event of a spill, follow these procedures:

Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure

adequate ventilation.[3][7]
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Personal Protective Equipment (PPE): Wear appropriate PPE, including respiratory

protection, chemical-resistant gloves, and eye protection.[7]

Containment: Prevent the spill from spreading and entering drains.[3][7]

Clean-up:

Carefully sweep up the solid material to avoid generating dust.[3][7]

Place the spilled material into a suitable, closed container for disposal.[3][7]

Clean the affected area thoroughly.

Disposal: Dispose of the collected spill material and any contaminated cleaning materials as

hazardous waste, following the disposal protocol outlined above.

IV. Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Flufenamic acid-13C6.
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Flufenamic Acid-13C6 Disposal Workflow

Initial Handling

Container Decontamination Bulk Waste Disposal

Flufenamic Acid-13C6 Waste Generated

Is the container empty?

Triple rinse with appropriate solvent

Yes

Segregate and label as 'Toxic Solid, Organic, N.O.S.'

No

Collect rinsate as hazardous waste

Dispose of decontaminated container as non-hazardous waste

Store in a secure, ventilated area

Contact licensed waste disposal company

Arrange for pickup and disposal

Click to download full resolution via product page

Caption: Disposal workflow for Flufenamic Acid-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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